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Compound of Interest

Compound Name: C.I. Vat blue 43

Cat. No.: B072164 Get Quote

In-Depth Technical Guide to C.I. Vat Blue 43
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of C.I. Vat Blue 43, a synthetic organic dye belonging to the carbazole class.

The information is curated for professionals in research and development who require detailed

chemical data.

Chemical Identity and Structure
C.I. Vat Blue 43 is a carbazole-based vat dye known for its distinctive blue hue. Its chemical

identity is established through various internationally recognized identifiers.

Chemical Structure:

The molecular structure of C.I. Vat Blue 43 is based on a carbazole framework. Its IUPAC

name is 4-(9H-carbazol-3-ylimino)cyclohexa-2,5-dien-1-one.

SMILES:C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)N=C4C=CC(=O)C=C4

Physicochemical and Tinctorial Properties
C.I. Vat Blue 43 is a reddish-light dark blue powder.[1] While specific quantitative data such as

melting and boiling points are not readily available in public literature, which is common for
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complex industrial dyes, its qualitative properties and performance characteristics have been

documented.

Table 1: Chemical Identifiers and Properties

Property Value Citation(s)

C.I. Name Vat Blue 43 [2][3][4]

C.I. Number 53630 [2][3]

CAS Number 1327-79-3 [2][3][4][5]

Molecular Formula C₁₈H₁₂N₂O [5]

Molecular Weight 272.30 g/mol [5]

IUPAC Name

4-(9H-carbazol-3-

ylimino)cyclohexa-2,5-dien-1-

one

[6]

Appearance Reddish-light dark blue powder [1]

Synonyms

Hydron Blue R, Vat Blue RNX,

Carbanol Blue LB, Sulphur Vat

Blue RX

[7]

Table 2: Solubility and Color Characteristics

Solvent/Reagent Observation Citation(s)

Water & Alcohol Insoluble [1]

Sodium Sulfide Solution Soluble, yellowish-green color [1]

Conc. Sulfuric Acid
Faint blue, produces a blue

precipitate upon dilution.
[2][3][7]

Alkaline Reducing Solution Yellowish-orange color [1]

Acidic Reducing Solution Greenish-yellow color [1]
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Experimental Protocols and Synthesis
Detailed, step-by-step experimental protocols for the synthesis of C.I. Vat Blue 43 are largely

proprietary. However, the general manufacturing method is well-documented and involves a

multi-stage process.

General Synthesis Methodology
The production of C.I. Vat Blue 43 begins with the creation of an indophenol intermediate. This

is achieved through the condensation of carbazole and p-nitrosophenol in concentrated sulfuric

acid at a controlled low temperature (-20 to 23 °C), followed by reduction.[2][7]

The core of the synthesis is the subsequent vulcanization step. The intermediate, 3-(4-

Hydroxyanilino)carbazole, is refluxed in a butanol and sodium polysulfide solution for

approximately 24 hours.[2][7] Following this, a short heating period with sodium nitrite is

performed. The butanol is then removed via steam, and the dye is precipitated by the

introduction of air and the addition of salt.[2][7]

The diagram below illustrates the key stages of this manufacturing workflow.

Figure 1: Synthesis Workflow for C.I. Vat Blue 43

Carbazole +
p-Nitrosophenol

Condensation & Reduction
(H₂SO₄, -20 to 23°C)
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Caption: Figure 1: Synthesis Workflow for C.I. Vat Blue 43.

Applications
C.I. Vat Blue 43 is primarily used in the textile industry for dyeing natural fibers such as cotton,

linen, and rayon.[4] Its excellent colorfastness properties make it suitable for fabrics that require

high durability against washing and light exposure.[4] It is a key dye for producing denim

fabrics, providing the deep, fade-resistant color characteristic of blue jeans.[4] Additionally, it

can be processed into an organic pigment for broader applications.[3]
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Safety and Handling
A specific Material Safety Data Sheet (MSDS) for C.I. Vat Blue 43 is not widely available.

However, as with other vat dyes in powder form, standard laboratory precautions should be

observed. These include using adequate ventilation to minimize dust generation, avoiding

contact with eyes and skin, and wearing appropriate personal protective equipment such as

gloves and safety goggles.[8] The dye should be stored in a cool, dry place in tightly sealed

containers.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. worlddyevariety.com [worlddyevariety.com]

3. VAT BLUE 43|CAS NO.1327-79-3 [chinainterdyes.com]

4. autumnchem.com [autumnchem.com]

5. scbt.com [scbt.com]

6. researchgate.net [researchgate.net]

7. Vat Blue 43 | 1327-79-3 [chemicalbook.com]

8. cncolorchem.com [cncolorchem.com]

To cite this document: BenchChem. [C.I. Vat Blue 43 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072164#c-i-vat-blue-43-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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